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Compound of Interest

(2R, 3S)-3-hydroxypyrrolidine-2-
Compound Name:
carboxylic acid

Cat. No.: B174381

An In-Depth Technical Guide to the Safe Handling of (2R,3S)-3-hydroxypyrrolidine-2-
carboxylic Acid

Authored by Gemini, Senior Application Scientist
Abstract

(2R,3S)-3-hydroxypyrrolidine-2-carboxylic acid is a pivotal chiral building block in modern
medicinal chemistry and drug development.[1] Its unique stereochemistry is leveraged in the
synthesis of enantiomerically pure pharmaceutical compounds, including antiviral and
antibacterial agents, to enhance biological activity and therapeutic efficacy.[1][2] As with any
specialized reagent, a comprehensive understanding of its properties and associated hazards
is paramount for ensuring laboratory safety and experimental integrity. This guide provides an
in-depth analysis of the safety and handling protocols for (2R,3S)-3-hydroxypyrrolidine-2-
carboxylic acid, grounded in authoritative safety data and best practices for researchers,
scientists, and drug development professionals.

Compound Identification and Physicochemical
Properties

Precise identification is the foundation of chemical safety. (2R,3S)-3-hydroxypyrrolidine-2-
carboxylic acid is a non-proteinogenic amino acid derivative whose properties dictate its
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handling and storage requirements.[2] While generally stable, its classification as a solid irritant
necessitates specific precautions.

Property Value Source(s)

(2R,3S)-3-hydroxypyrrolidine-
IUPAC Name ] ] PubChem|[3]
2-carboxylic acid

MySkinRecipes, CP Lab

CAS Number 118492-86-7
Safety[1][4]
MySkinRecipes, CP Lab
Molecular Formula CsHoNOs3
Safety[1][4]
] MySkinRecipes, CP Lab
Molecular Weight 131.13 g/mol

Safety[1][4]

) Solid, typically a white to light Sigma-Aldrich, Alfa
Physical Form ] )
beige powder Chemistry[5]

Purit Commonly supplied at 295% MySkinRecipes, CP Lab
urity

or 297% Safety[1][4]
Varies by supplier; typicall
] Y SUPP yp y Sigma-Aldrich,
Storage Temp. Refrigerator (2-8°C) or Room ) )
MySkinRecipes|[1]

Temp

Hazard Identification and GHS Classification

Understanding the specific hazards associated with a compound is critical for performing an
accurate risk assessment. The Globally Harmonized System (GHS) provides a standardized
framework for communicating these hazards. The hydrochloride salt of the compound, which is
commonly used, and related structures are classified with the following hazards.[6]

» Signal Word:Warning
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GHS Hazard Statement Code Description of Risk

Ingestion of the substance can
lead to adverse health effects.
This necessitates strict
Harmful if swallowed H302 prohibitions on eating or
drinking in the laboratory and
careful handling to avoid

accidental ingestion.[6]

Direct contact with the skin can
cause irritation, redness, or
o inflammation. This is the
Causes skin irritation H315 )
primary reason for the
mandatory use of compatible

chemical-resistant gloves.[6][7]

The compound can cause
significant, but reversible, eye
) o irritation upon contact. This
Causes serious eye irritation H319
underscores the absolute
requirement for safety glasses

or goggles.[6][7]

Inhalation of the dust or
powder can irritate the
respiratory tract, leading to
coughing or discomfort. This

May cause respiratory irritation ~ H335 hazard dictates that the
compound must be handled in
a well-ventilated area,
preferably a chemical fume
hood.[6][7]

Risk Assessment and Control Workflow

A self-validating safety protocol is not merely a list of rules but a logical workflow that moves
from hazard identification to risk mitigation. The causality is clear: the known hazards (irritation,
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toxicity) dictate the selection of engineering controls, administrative controls, and personal
protective equipment (PPE) to create multiple barriers to exposure.

Risk Assessment Phase

Identify Compound:
(2R,3S)-3-hydroxypyrrolidine-2-carboxylic acid

Review Hazards (SDS):
H302 (Oral Toxicity)
H315 (Skin Irritation)
H319 (Eye Irritation)

H335 (Respiratory Irritation)

Mitigate Inhalation Risk |Standardize Safe Behavior Prevent Contact Risk

Control Implementation Phase

Administrative Controls: Personal Protective Equipment (PPE):
- SOP for Handling Solids - Nitrile Gloves

- Restricted Access Area - Safety Goggles (ANSI 287.1)

- Mandatory Training - Lab Coat

Engineering Controls:
- Chemical Fume Hood
- Safety Shower/Eyewash Station

Safe Handling Protoce

Execute Experiment

Click to download full resolution via product page

Caption: Risk assessment and control workflow for handling the compound.

Standard Operating Procedure (SOP) for Safe
Handling

This protocol details the essential steps for safely handling solid (2R,3S)-3-
hydroxypyrrolidine-2-carboxylic acid. The causality for each step is rooted in the GHS
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hazards identified in Section 2.
4.1. Required Personal Protective Equipment (PPE)

o Eye Protection: ANSI Z87.1-compliant safety goggles are mandatory to protect against
accidental splashes or airborne particles, directly addressing the H319 "Causes serious eye
irritation” hazard.[7][8]

e Hand Protection: Compatible chemical-resistant gloves (e.qg., nitrile) must be worn at all
times. Gloves must be inspected for integrity before use and removed using the proper
technique to avoid skin contact, mitigating the H315 "Causes skin irritation" hazard.[7][8]

e Body Protection: A fully fastened lab coat must be worn to protect skin and clothing.[8]
4.2. Engineering Controls

» All weighing and handling of the solid compound must be performed inside a certified
chemical fume hood to prevent inhalation of dust, addressing the H335 "May cause
respiratory irritation" hazard.[8][9]

o A safety shower and eyewash station must be readily accessible.[3]
4.3. Step-by-Step Handling Protocol

» Preparation: Designate a specific area within the fume hood for the procedure. Ensure the
work surface is clean and uncluttered. Assemble all necessary equipment (spatulas, weigh
boats, glassware) before retrieving the chemical.

o Chemical Retrieval: Retrieve the container from its designated storage location (e.g.,
refrigerator).[1] Allow the container to equilibrate to room temperature before opening to
prevent moisture condensation.

» Weighing: Place a weigh boat on the analytical balance inside the fume hood and tare the
balance. Carefully use a clean spatula to transfer the desired amount of the solid compound
to the weigh boat. Avoid any actions that could generate dust.
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o Transfer: Carefully transfer the weighed solid into the reaction vessel. If necessary, use a
powder funnel to prevent spillage.

e Cleanup: Promptly clean any minor spills within the fume hood using a dry method (e.g.,
gently sweeping with paper towels) and place the waste into a designated, sealed waste
container.[9] Do not use water for dry cleanup as it can spread contamination.

o Post-Handling: Securely close the main chemical container. Wipe the exterior with a damp
cloth if necessary, and return it to its proper storage location.

o Decontamination: Wipe down the work area within the fume hood. Dispose of all
contaminated disposables (gloves, weigh boats, paper towels) in the designated solid
chemical waste container.

» Hygiene: Wash hands thoroughly with soap and water after the procedure is complete and
before leaving the laboratory.[7][9]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is crucial.
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Situation

First-Aid / Spill Response
Source(s)
Protocol

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove LIEIL0]
contact lenses if present and

easy to do. Seek immediate

medical attention.

Skin Contact

Take off all contaminated

clothing immediately. Flush the

affected skin area with plenty

of soap and water for at least [7][8]1[10]
15 minutes. If skin irritation

occurs or persists, seek

medical advice.

Inhalation

Remove the person to fresh air
and keep them in a position
comfortable for breathing. If
[71[8][11]
the person feels unwell or
breathing is difficult, call a

poison center or physician.

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Call a
[7][8]

poison center or physician if

you feel unwell.

Minor Spill

For a small spill contained

within a fume hood, avoid
generating dust. Gently sweep

up the solid material and place  [9]
it in a labeled, sealed container

for hazardous waste disposal.

Clean the spill area thoroughly.
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Evacuate the area. Alert
laboratory personnel and the
_ . institutional safety officer.
Major Spill ) 9]
Prevent entry and await
response from trained

emergency personnel.

Storage and Disposal

6.1. Storage
» Store in a tightly closed container in a dry, well-ventilated place.[7][12]

» Follow the specific storage temperature recommended by the supplier, which is typically in a
refrigerator (2-8°C) or at room temperature.[1][4]

» Store away from incompatible materials, such as strong oxidizing agents.[13]
6.2. Disposal

o Chemical waste must be disposed of in accordance with all local, regional, and national
regulations.[7][14]

» Dispose of unused product and contaminated packaging as hazardous waste. Do not
dispose of it down the drain or with general laboratory trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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